Cas no 1181636-89-4 (4-(((2-Methoxyethyl)(methyl)amino)methyl)benzoic acid)

• Product Name: 4-(((2-Methoxyethyl)(methyl)amino)methyl)benzoic acid
• CAS No: 1181636-89-4
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• MDL: MFCD11937753
• CID: 4785681
• Update Time: 2025-05-21

4-(((2-Methoxyethyl)(methyl)amino)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(((2-Methoxyethyl)(methyl)amino)methyl)benzoic acid

• MDL： MFCD11937753
• Inchi： 1S/C12H17NO3/c1-13(7-8-16-2)9-10-3-5-11(6-4-10)12(14)15/h3-6H,7-9H2,1-2H3,(H,14,15)
• InChI Key： QQFKWTKJKZWSSI-UHFFFAOYSA-N
• SMILES： O(C)CCN(C)CC1C=CC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 212
• XLogP3: -1.1
• Topological Polar Surface Area: 49.8

Additional information on 4-(((2-Methoxyethyl)(methyl)amino)methyl)benzoic acid

Recent Advances in the Study of 4-(((2-Methoxyethyl)(methyl)amino)methyl)benzoic acid (CAS: 1181636-89-4)

The compound 4-(((2-Methoxyethyl)(methyl)amino)methyl)benzoic acid (CAS: 1181636-89-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of interest is the role of 4-(((2-Methoxyethyl)(methyl)amino)methyl)benzoic acid in modulating specific biological pathways. Researchers have identified its interaction with certain protein targets, which could be leveraged for the development of novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of a critical enzyme involved in inflammatory responses, suggesting its potential use in treating chronic inflammatory diseases.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have optimized the production of 4-(((2-Methoxyethyl)(methyl)amino)methyl)benzoic acid. A team from MIT reported a high-yield, scalable synthesis method that reduces production costs and improves purity, making it more accessible for large-scale pharmaceutical applications. This breakthrough is expected to accelerate further research and development efforts.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's pharmacokinetic properties. The research highlighted its favorable absorption and distribution profiles, along with minimal toxicity, which are critical factors for its progression into clinical trials. These findings underscore the compound's viability as a candidate for further preclinical and clinical evaluation.

Looking ahead, the integration of computational modeling and high-throughput screening techniques is expected to uncover additional applications of 4-(((2-Methoxyethyl)(methyl)amino)methyl)benzoic acid. Collaborative efforts between academia and industry are likely to drive innovation, with a focus on tailoring the compound for specific therapeutic targets. As research progresses, this molecule could play a pivotal role in addressing unmet medical needs.

In conclusion, 4-(((2-Methoxyethyl)(methyl)amino)methyl)benzoic acid (CAS: 1181636-89-4) represents a promising avenue in chemical biology and pharmaceutical research. Its diverse pharmacological properties, coupled with advancements in synthesis and characterization, position it as a valuable candidate for future drug development. Continued exploration of its mechanisms and applications will be essential to fully realize its potential in the medical field.